![molecular formula C15H18N4O5 B14579896 But-2-enedioic acid--N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1) CAS No. 61208-58-0](/img/structure/B14579896.png)
But-2-enedioic acid--N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1)
Description
But-2-enedioic acid–N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1) is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a combination of functional groups, including a but-2-enedioic acid moiety and a phenylurea derivative, which contribute to its diverse reactivity and utility.
Properties
CAS No. |
61208-58-0 |
|---|---|
Molecular Formula |
C15H18N4O5 |
Molecular Weight |
334.33 g/mol |
IUPAC Name |
but-2-enedioic acid;[3-[1-(cyanomethylamino)ethyl]phenyl]urea |
InChI |
InChI=1S/C11H14N4O.C4H4O4/c1-8(14-6-5-12)9-3-2-4-10(7-9)15-11(13)16;5-3(6)1-2-4(7)8/h2-4,7-8,14H,6H2,1H3,(H3,13,15,16);1-2H,(H,5,6)(H,7,8) |
InChI Key |
XHHDEHUGKQRDPE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC(=CC=C1)NC(=O)N)NCC#N.C(=CC(=O)O)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of But-2-enedioic acid–N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1) typically involves multi-step organic reactions. One common approach is the reaction of but-2-enedioic acid with N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea under controlled conditions. The reaction may require the use of catalysts, specific solvents, and temperature control to ensure high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.
Chemical Reactions Analysis
Types of Reactions
But-2-enedioic acid–N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1) can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.
Reduction: Reduction reactions can modify the functional groups, leading to the formation of new compounds.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions may vary, but typically involve controlled temperatures, specific solvents, and sometimes catalysts.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.
Scientific Research Applications
But-2-enedioic acid–N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1) has a wide range of scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of But-2-enedioic acid–N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1) involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to But-2-enedioic acid–N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1) include other phenylurea derivatives and but-2-enedioic acid derivatives. These compounds share structural similarities but may differ in their reactivity and applications.
Uniqueness
The uniqueness of But-2-enedioic acid–N-(3-{1-[(cyanomethyl)amino]ethyl}phenyl)urea (1/1) lies in its specific combination of functional groups, which confer distinct chemical properties and potential applications. Its ability to undergo diverse chemical reactions and its potential biological activity make it a valuable compound in various fields of research.
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